Cas no 77994-14-0 (4(3H)-Pyrimidinone,5-amino-2-(methylamino)-)

4(3H)-Pyrimidinone,5-amino-2-(methylamino)- structure
77994-14-0 structure
Product Name:4(3H)-Pyrimidinone,5-amino-2-(methylamino)-
CAS No:77994-14-0
MF:C5H8N4O
MW:140.143219947815
CID:551304
PubChem ID:20276670
Update Time:2025-04-19

4(3H)-Pyrimidinone,5-amino-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,5-amino-2-(methylamino)-
    • 4(1H)-Pyrimidinone,5-amino-2-(methylamino)- (9CI)
    • 77994-14-0
    • SCHEMBL10998467
    • 5-Amino-2-(methylamino)pyrimidin-4(1H)-one
    • AKOS006364732
    • Inchi: 1S/C5H8N4O/c1-7-5-8-2-3(6)4(10)9-5/h2H,6H2,1H3,(H2,7,8,9,10)
    • InChI Key: QEYNWXDYADYGPU-UHFFFAOYSA-N
    • SMILES: O=C1C(=CN=C(NC)N1)N

Computed Properties

  • Exact Mass: 140.07
  • Monoisotopic Mass: 140.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5A^2
  • XLogP3: -1.4
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